4-Hydroxy-4'-methylbenzophenone
Overview
Description
4-Hydroxy-4'-methylbenzophenone is a chemical compound that belongs to the family of benzophenones. It is characterized by a hydroxy group and a methyl group attached to the benzene rings. This compound is of interest due to its potential applications in various fields, including organic synthesis and material science.
Synthesis Analysis
The synthesis of benzophenone derivatives, including 4-hydroxy-4'-methylbenzophenone, can be achieved through various methods. A novel single-step selective synthesis using zeolite H-Beta as a catalyst has been reported, which shows high selectivity and conversion levels for the synthesis of 4-hydroxybenzophenone derivatives . Another method involves the phase transfer catalytic method, where 4-methylbenzophenone is used as a raw material, and the reaction conditions are optimized to achieve high yields of the hydroxymethyl derivative .
Molecular Structure Analysis
The molecular structure of related compounds, such as methyl 4-hydroxybenzoate, has been analyzed using single-crystal X-ray diffraction and computational methods. The crystal structure is characterized by extensive intermolecular hydrogen bonding, which contributes to the stability of the crystal lattice . Similar structural analyses can provide insights into the molecular determinants that influence the properties and reactivity of 4-hydroxy-4'-methylbenzophenone.
Chemical Reactions Analysis
Benzophenone derivatives undergo various chemical reactions, including electrophilic substitution and coupling reactions. For instance, the formation of 4,4'-dihydroxy-3,3',5,5'-tetraiodobenzophenone from related compounds has been studied, demonstrating the potential for oxidative coupling reactions . Additionally, substitution reactions of benzo[b]thiophen derivatives have been described, which may offer insights into the reactivity of the hydroxy and methyl groups in 4-hydroxy-4'-methylbenzophenone .
Physical and Chemical Properties Analysis
The physical and chemical properties of benzophenone derivatives are influenced by their molecular structure. Intramolecular hydrogen bonding plays a significant role in determining the properties of such compounds. For example, 2,2',4,4'-tetrahydroxybenzophenone exhibits strong intramolecular hydrogen bonds, which affect its crystallographic environment and hydrogen bonding patterns . These properties are crucial for understanding the behavior of 4-hydroxy-4'-methylbenzophenone in various environments and applications.
Scientific Research Applications
UV Stabilization in Polymers
4-Hydroxy-4'-methylbenzophenone has been studied for its role in stabilizing polymers against UV light. Hodgeman (1979) found that its derivative, 2-hydroxy-4'-vinylbenzophenone, showed a light stabilizing effect in polystyrene when copolymerized, highlighting its potential in enhancing the UV resistance of polymers Hodgeman, 1979.
Solid State Photochemistry
Ito et al. (1987) investigated the UV irradiation behavior of methyl-substituted benzophenones, including 4,4'-dimethylbenzophenone, in solid-state. This study contributes to understanding the photochemical stability and reactivity of such compounds Ito et al., 1987.
Synthesis Methods
Tang et al. (2006) explored the synthesis of 4-hydroxymethylbenzophenone, a related compound, via phase transfer catalytic method. This research provides insights into efficient synthetic pathways for derivatives of 4-Hydroxy-4'-methylbenzophenone Tang et al., 2006.
Environmental Analysis
Ye et al. (2008) developed a method to measure concentrations of parabens and environmental phenols, including 2-hydroxy-4-methoxybenzophenone, in human milk, which is significant for understanding the environmental presence and potential human exposure to these compounds Ye et al., 2008.
Enzymatic Metabolism Studies
Biegert et al. (1993) studied enzymes involved in the anaerobic metabolism of phenolic compounds, including 4-hydroxybenzoate-CoA ligase, which is relevant for understanding the metabolic pathways of similar compounds Biegert et al., 1993.
Characterization of Derivatives
Kaya et al. (2018) synthesized and characterized new Schiff bases derived from substituted benzophenones, including 2-hydroxy-4-methoxy-4'-methylbenzophenone. This research aids in the understanding of the chemical properties and potential applications of these derivatives Kaya et al., 2018.
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds like benzophenones are known to interact with various biological targets, including proteins and enzymes .
Mode of Action
It’s known that benzophenones can interact with their targets through various mechanisms, such as binding to active sites or allosteric sites, leading to changes in the target’s function .
Biochemical Pathways
It’s synthesized by halogenation and hydrolyzation with a phase transfer catalytic method using 4-methylbenzophenone as raw material .
Action Environment
It’s known that factors such as temperature, ph, and presence of other molecules can affect the action of similar compounds .
properties
IUPAC Name |
(4-hydroxyphenyl)-(4-methylphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O2/c1-10-2-4-11(5-3-10)14(16)12-6-8-13(15)9-7-12/h2-9,15H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPJMSFQWRMTUHT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70928383 |
Source
|
| Record name | (4-Hydroxyphenyl)(4-methylphenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70928383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy-4'-methylbenzophenone | |
CAS RN |
134-92-9 |
Source
|
| Record name | (4-Hydroxyphenyl)(4-methylphenyl)methanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=134-92-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Hydroxy-4'-methylbenzophenone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000134929 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Hydroxy-4'-methylbenzophenone | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=801 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | (4-Hydroxyphenyl)(4-methylphenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70928383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-hydroxy-4'-methylbenzophenone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.695 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-HYDROXY-4'-METHYLBENZOPHENONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RF6PN6SDA9 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What can be inferred about the structure of 4-hydroxy-4'-methylbenzophenone from the provided research?
A1: The research article describes the crystal structure of 3-chloro-4-hydroxy-4'-methylbenzophenone, highlighting that the two benzene rings in the molecule are twisted by 54.70° due to steric repulsion between hydrogen atoms []. Since 4-hydroxy-4'-methylbenzophenone shares a similar core structure, it is plausible that it also exhibits a twisted conformation between its benzene rings, although the exact angle might differ. Further studies would be needed to confirm this and explore other structural features.
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